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Compound of Interest

Compound Name: Farnesyl acetate

Cat. No.: B1222876 Get Quote

Farnesyl Acetate: Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage and handling of farnesyl acetate.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for farnesyl acetate?

For long-term storage, farnesyl acetate should be kept at -20°C.[1][2] For short-term storage,

a temperature of 2-8°C is recommended.[1] It is crucial to store the compound in a tightly

closed container in a dry, cool, and well-ventilated place.[1][3][4][5]

Q2: Is farnesyl acetate sensitive to light or air?

The available safety data sheets do not indicate specific sensitivity to light or air. However, as a

general best practice for chemical reagents, it is advisable to store them in amber vials or in a

dark location to minimize potential degradation. Keeping the container tightly sealed will

prevent exposure to atmospheric moisture and contaminants.

Q3: What personal protective equipment (PPE) should be worn when handling farnesyl
acetate?

When handling farnesyl acetate, the following personal protective equipment is

recommended:
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Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[3][5] A face shield may also be appropriate.[6]

Hand Protection: Handle with chemical-impermeable gloves.[3][5] Gloves must be inspected

prior to use, and proper glove removal technique should be followed to avoid skin contact.[1]

Dispose of contaminated gloves after use in accordance with good laboratory practices.[1]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4][5] Fire- or

flame-resistant and impervious clothing is suggested.[3][5]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face

respirator.[3][5] In case of a spill or when working in a poorly ventilated area, a NIOSH-

approved self-contained breathing apparatus is recommended.[6][7]

Q4: What are the known incompatibilities of farnesyl acetate?

Farnesyl acetate is incompatible with strong oxidizing agents, strong reducing agents, strong

acids, and strong alkalis.[1] Contact with these substances should be avoided.

Q5: Is farnesyl acetate flammable?

Farnesyl acetate is not considered flammable or combustible.[1] However, it does have a flash

point of 95°C / 203°F.[4][5]

Troubleshooting Guide
Problem: I observe a change in the appearance or odor of my farnesyl acetate.

Possible Cause: This could indicate degradation of the compound. Esters may form their

corresponding acids over time.[8]

Solution: If the product's integrity is in question, it is recommended to obtain a new batch. Do

not use if you suspect contamination or degradation, as it could impact experimental results.

Problem: I accidentally spilled a small amount of farnesyl acetate on the lab bench.

Solution: For small spills, ensure adequate ventilation and wear appropriate PPE.[3][5][6]

Soak up the spill with an inert absorbent material, such as vermiculite, sand, or earth.[6]
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Collect the material and place it in a suitable, closed container for disposal.[1][6] Avoid

creating dust.[1][3][5] Do not let the product enter drains.[1][3][5][6]

Problem: My experimental results are inconsistent when using farnesyl acetate.

Possible Cause 1: Improper Storage. Farnesyl acetate that has not been stored at the

recommended temperature may have degraded.

Solution 1: Ensure that the farnesyl acetate is stored at -20°C for long-term storage and 2-

8°C for short-term use.[1]

Possible Cause 2: Contamination. The stock solution may have been contaminated during

previous use.

Solution 2: Use fresh aliquots of farnesyl acetate for each experiment to avoid

contamination of the main stock.

Quantitative Data Summary
Property Value Source(s)

Storage Temperature (Long-

term)
-20°C [1][2]

Storage Temperature (Short-

term)
2-8°C [1]

Boiling Point 242°C (lit.) [5]

Flash Point 95°C / 203°F [4][5]

Specific Gravity 0.91 g/cm³ [4]

Molecular Weight 264.4 g/mol [5][8]

Shelf Life
12 months or longer if stored

properly
[9]
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While specific experimental protocols will vary, the following best practices should be observed

when working with farnesyl acetate:

Preparation:

Work in a well-ventilated area, such as a chemical fume hood.[3][5]

Ensure all necessary PPE is worn before handling the compound.[3][4][5]

Have spill cleanup materials readily available.

Aliquoting and Dilution:

To maintain the integrity of the main stock, it is recommended to aliquot the required

amount for your experiment into a separate container.

Farnesyl acetate is soluble in organic solvents.[10] Follow your specific experimental

protocol for the appropriate solvent and concentration.

Post-Experiment:

Dispose of any unused farnesyl acetate and contaminated materials according to local,

state, and federal regulations.

Thoroughly clean the work area.

Wash hands thoroughly after handling.[1]
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Caption: General workflow for handling farnesyl acetate.
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Farnesyl Acetate Spill Occurs
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Caption: Logical workflow for responding to a farnesyl acetate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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